Cas no 681155-93-1 (Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-)

• Product Name: Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-
• CAS No: 681155-93-1
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 5945580
• PubChem ID: 3459649
• Update Time: 2025-06-03

Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-
• Oprea1_266241
• F0536-0036
• AKOS024581098
• N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}-2,2-dimethylpropanamide
• N-(8H-indeno[1,2-d]thiazol-2-yl)pivalamide
• 681155-93-1
• N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-2,2-dimethylpropanamide

• Inchi： 1S/C15H16N2OS/c1-15(2,3)13(18)17-14-16-12-10-7-5-4-6-9(10)8-11(12)19-14/h4-7H,8H2,1-3H3,(H,16,17,18)
• InChI Key： LPJROJQIDYLDCN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=C(C=CC=C3)CC=2S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.09833431g/mol
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• pka: 9.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-

Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl- (CAS No. 681155-93-1): A Comprehensive Overview

Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl- (CAS No. 681155-93-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This organoheteroaromatic compound belongs to the class of indeno[1,2-d]thiazole derivatives, which are known for their diverse pharmacological effects. The presence of a propanamide group and a dimethyl substitution at the 2-position of the indeno[1,2-d]thiazole core enhances its chemical reactivity and biological significance.

The compound's molecular structure consists of a fused system of an indene ring and a thiazole ring, connected through a common carbon atom. This fused heterocyclic system imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery. The N-8H-indeno[1,2-d]thiazol-2-yl moiety is particularly noteworthy, as it serves as a key pharmacophore that interacts with biological targets. The propanamide group further contributes to the molecule's functionality by acting as a hydrogen bond acceptor or donor, depending on the context.

Recent research in medicinal chemistry has highlighted the importance of indeno[1,2-d]thiazole derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer activities. The structural features of Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-, such as the dimethyl substitution, are believed to enhance its binding affinity to biological targets by optimizing steric interactions and electronic distributions.

In vitro studies have demonstrated that this compound exhibits significant activity against certain cancer cell lines. The exact mechanism of action is still under investigation, but preliminary findings suggest that it may interfere with key cellular processes such as proliferation and apoptosis. The propanamide group plays a crucial role in modulating these interactions by influencing the compound's solubility and bioavailability.

The synthesis of Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-, involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the indeno[1,2-d]thiazole core, followed by functional group transformations to introduce the propanamide and dimethyl groups. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

The pharmacokinetic properties of this compound are also of great interest. Studies indicate that it exhibits moderate oral bioavailability and rapid absorption after administration. The presence of the propanamide group influences its metabolic pathways, with potential interactions with various cytochrome P450 enzymes being observed. These findings are crucial for understanding how the compound behaves within the body and for predicting potential side effects.

One of the most exciting aspects of Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-, is its potential as a lead compound for further drug development. By modifying specific structural features such as the dimethyl substitution, researchers can fine-tune its biological activity to target specific diseases more effectively. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The future directions for research on this compound include exploring its efficacy in animal models and human clinical trials. Additionally, computational methods such as molecular docking and virtual screening can be used to identify new derivatives with enhanced pharmacological properties. These approaches will help accelerate the discovery process and bring new therapeutic options to patients in need.

In conclusion, Propanamide, N-8H-indeno[1,2-d]thiazol-2-yl-2,2-dimethyl-, CAS No. 681155-93-1, is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further exploration in drug discovery programs. As our understanding of its mechanisms of action continues to grow, so too will its promise as a therapeutic agent.